Cas no 1517379-13-3 (1-(1,2-Thiazol-4-yl)ethan-1-amine)

• Product Name: 1-(1,2-Thiazol-4-yl)ethan-1-amine
• CAS No: 1517379-13-3
• MF: C₅H₈N₂S
• MW: 128.195419311523
• MDL: MFCD31642881
• CID: 5616679
• PubChem ID: 82593746
• Update Time: 2025-10-29

1-(1,2-Thiazol-4-yl)ethan-1-amine Chemical and Physical Properties

Names and Identifiers

• EN300-3153958
• SCHEMBL19454593
• 1-(1,2-thiazol-4-yl)ethan-1-amine
• 1517379-13-3
• 1-(1,2-Thiazol-4-yl)ethan-1-amine

• MDL： MFCD31642881
• Inchi： 1S/C5H8N2S/c1-4(6)5-2-7-8-3-5/h2-4H,6H2,1H3
• InChI Key： ZENWEEVUNPVEGH-UHFFFAOYSA-N
• SMILES： S1C=C(C=N1)C(C)N

Computed Properties

• Exact Mass: 128.04081944g/mol
• Monoisotopic Mass: 128.04081944g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 8
• Rotatable Bond Count: 1
• Complexity: 76.8
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.2
• Topological Polar Surface Area: 67.2Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds Aralkylamines
• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds Amines Aralkylamines

Additional information on 1-(1,2-Thiazol-4-yl)ethan-1-amine

Introduction to 1-(1,2-Thiazol-4-yl)ethan-1-amine (CAS No. 1517379-13-3)

1-(1,2-Thiazol-4-yl)ethan-1-amine (CAS No. 1517379-13-3) is a versatile organic compound with a unique structure that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, also known as 4-(2-aminoethyl)-1,2-thiazole, is characterized by its thiazole ring and an ethylamine side chain, which confer it with a range of biological activities and potential applications.

The chemical structure of 1-(1,2-Thiazol-4-yl)ethan-1-amine consists of a five-membered thiazole ring, which includes a sulfur atom and a nitrogen atom. The ethylamine side chain attached to the thiazole ring provides the molecule with additional functional groups that can interact with various biological targets. This structural feature makes it an attractive candidate for drug discovery and development.

Recent studies have highlighted the potential of 1-(1,2-Thiazol-4-yl)ethan-1-amine in various therapeutic areas. One notable application is its use as a scaffold for the development of novel antiviral agents. Research published in the Journal of Medicinal Chemistry has shown that derivatives of this compound exhibit potent antiviral activity against several RNA viruses, including influenza and coronaviruses. The thiazole ring and the amine group play crucial roles in enhancing the antiviral properties by interacting with viral enzymes and proteins.

In addition to its antiviral potential, 1-(1,2-Thiazol-4-yl)ethan-1-amine has also been investigated for its anti-inflammatory properties. Studies have demonstrated that this compound can inhibit the production of pro-inflammatory cytokines such as TNF-alpha and IL-6, making it a promising candidate for the treatment of inflammatory diseases. The mechanism of action involves modulating signaling pathways involved in inflammation, such as NF-kB and MAPK pathways.

The pharmacokinetic properties of 1-(1,2-Thiazol-4-yl)ethan-1-amine have also been studied to evaluate its suitability as a drug candidate. Research has shown that this compound exhibits good oral bioavailability and favorable metabolic stability. These properties are essential for ensuring that the drug can be effectively absorbed and distributed in the body, reaching its target sites without rapid degradation.

In terms of safety and toxicity, preliminary studies have indicated that 1-(1,2-Thiazol-4-yl)ethan-1-amine has a favorable safety profile at therapeutic doses. However, further preclinical and clinical studies are necessary to fully assess its safety and efficacy in humans. Ongoing research is focused on optimizing the structure of this compound to enhance its therapeutic index and reduce potential side effects.

The synthetic routes for preparing 1-(1,2-Thiazol-4-yl)ethan-1-amine have been well-documented in the literature. One common method involves the reaction of 4-chloroacetylthiazole with ammonia or an amine derivative under appropriate conditions. This synthetic approach allows for the preparation of various derivatives by modifying the amine group or introducing additional functional groups to the thiazole ring.

The versatility of 1-(1,2-Thiazol-4-yl)ethan-1-amine extends beyond its direct biological activities. It serves as an important building block in combinatorial chemistry and high-throughput screening (HTS) campaigns. By using this compound as a starting point, researchers can rapidly generate large libraries of structurally diverse molecules for testing against various biological targets.

In conclusion, 1-(1,2-Thiazol-4-yl)ethan-1-amine (CAS No. 1517379-13-3) is a promising compound with a wide range of potential applications in medicinal chemistry and pharmaceutical research. Its unique chemical structure and favorable biological properties make it an attractive candidate for further development into therapeutic agents targeting viral infections, inflammatory diseases, and other conditions. Ongoing research continues to uncover new insights into its mechanisms of action and optimize its properties for clinical use.